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Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the optical activity of (S)-(+)-2-

methylbutyric anhydride, a chiral reagent of significant interest in organic synthesis and

pharmaceutical development. The guide details the compound's physicochemical properties,

the principles behind its optical activity, standardized experimental protocols for its

measurement, and its applications where chirality is a critical attribute.

Physicochemical and Optical Properties
(S)-(+)-2-Methylbutyric anhydride is a chiral molecule distinguished by its ability to rotate plane-

polarized light.[1] Its key properties are summarized below.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₈O₃ [2][3]

Molecular Weight 186.25 g/mol [3][4]

CAS Number 84131-91-9 [2][4]

Appearance Colorless Liquid [4]

Density 0.934 g/mL at 25 °C [4]

Boiling Point 60 °C at 0.2 mmHg [2][4]

Refractive Index n20/D 1.418 [4]

Specific Rotation [α]20/D +35° (neat) [4]

The designation "(+)" indicates that this enantiomer is dextrorotatory, meaning it rotates the

plane of polarized light in a clockwise direction.[5][6] This optical activity is a direct

consequence of the molecule's chiral center at the second carbon of each methylbutyryl group.

The Principle of Optical Activity and Polarimetry
Optical activity is an intrinsic property of chiral molecules, which are molecules that are non-

superimposable on their mirror images.[7] These mirror-image isomers are known as

enantiomers.[8] While enantiomers share identical physical properties in an achiral

environment (e.g., boiling point, density), they differ in their interaction with plane-polarized

light.[9]

The measurement of optical rotation is performed using an instrument called a polarimeter. The

fundamental workflow of polarimetry is illustrated below.
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Chiral Drug Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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